Cas no 1565106-13-9 (3-(azetidin-3-yl)methyl-5-bromopyridine)

• Product Name: 3-(azetidin-3-yl)methyl-5-bromopyridine
• CAS No: 1565106-13-9
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 6474837
• PubChem ID: 104813552
• Update Time: 2025-10-29

3-(azetidin-3-yl)methyl-5-bromopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)methyl-5-bromopyridine
• EN300-1910080
• 3-[(azetidin-3-yl)methyl]-5-bromopyridine
• 1565106-13-9

• Inchi： 1S/C9H11BrN2/c10-9-2-7(3-12-6-9)1-8-4-11-5-8/h2-3,6,8,11H,1,4-5H2
• InChI Key： RHPBZZLJJODPTO-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CC1CNC1

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.9Ų

Additional information on 3-(azetidin-3-yl)methyl-5-bromopyridine

3-(Azetidin-3-yl)methyl-5-bromopyridine: A Comprehensive Overview

3-(Azetidin-3-yl)methyl-5-bromopyridine (CAS No. 1565106-13-9) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structural features, has been the subject of extensive research due to its potential applications in drug development and therapeutic interventions.

The molecular structure of 3-(Azetidin-3-yl)methyl-5-bromopyridine consists of a pyridine ring substituted with a bromine atom at the 5-position and an azetidine moiety attached via a methyl group at the 3-position. This configuration imparts the compound with distinct chemical properties, including enhanced stability and reactivity, which are critical for its intended applications.

Recent studies have highlighted the potential of 3-(Azetidin-3-yl)methyl-5-bromopyridine as a lead compound in the development of novel pharmaceutical agents. Researchers have explored its ability to modulate various biological targets, including enzymes, receptors, and ion channels, which are implicated in numerous pathological conditions such as cancer, neurodegenerative diseases, and inflammatory disorders.

One of the most promising areas of investigation involves the evaluation of 3-(Azetidin-3-yl)methyl-5-bromopyridine as a potential kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with cancer progression. Preliminary findings suggest that this compound exhibits selective inhibitory activity against certain kinase targets, making it a valuable candidate for further optimization in anticancer drug discovery.

In addition to its enzymatic targets, 3-(Azetidin-3-yl)methyl-5-bromopyridine has also been investigated for its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are a large family of transmembrane proteins that play pivotal roles in cellular communication and are widely targeted by therapeutic agents. The ability of this compound to interact with GPCRs opens up new avenues for exploring its role in treating conditions such as cardiovascular diseases and central nervous system disorders.

The synthesis of 3-(Azetidin-3-yl)methyl-5-bromopyridine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have developed efficient methodologies to construct this compound, ensuring high yields and purity levels necessary for subsequent biological evaluations.

Moreover, the pharmacokinetic properties of 3-(Azetidin-3-yl)methyl-5-bromopyridine have been thoroughly investigated to assess its suitability as an orally bioavailable drug candidate. Studies conducted in preclinical models have demonstrated favorable absorption, distribution, metabolism, and excretion profiles, which are essential for effective drug delivery.

Another area of interest lies in the exploration of 3-(Azetidin-3-y